Cas no 111013-07-1 (Naphtho[1,2-c]furan-1,3-dione,9-methyl-)

• Product Name: Naphtho[1,2-c]furan-1,3-dione,9-methyl-
• CAS No: 111013-07-1
• MF: C₁₃H₈O₃
• MW: 212.200823783875
• CID: 129062
• PubChem ID: 13813893
• Update Time: 2025-04-18

Naphtho[1,2-c]furan-1,3-dione,9-methyl- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-c]furan-1,3-dione,9-methyl-
• Naphtho[1,2-c]furan-1,3-dione, 9-methyl- (9CI)
• 111013-07-1
• Naphtho[1,2-c]furan-1,3-dione,9-methyl-(9ci)
• 9-Methylnaphtho[1,2-c]furan-1,3-dione
• 9-methylbenzo[e][2]benzofuran-1,3-dione

• Inchi： 1S/C13H8O3/c1-7-3-2-4-8-5-6-9-11(10(7)8)13(15)16-12(9)14/h2-6H,1H3
• InChI Key： NESUCGJMEKIZFB-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C3C=CC=C(C)C3=C2C1=O)=O

Computed Properties

• Exact Mass: 212.04734
• Monoisotopic Mass: 212.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37